1-[(2-fluorophenyl)methyl]-6-methoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-6-methoxy-3-(4-methoxybenzoyl)quinolin-4-one
• InChI: InChI=1S/C25H20FNO4/c1-30-18-9-7-16(8-10-18)24(28)21-15-27(14-17-5-3-4-6-22(17)26)23-12-11-19(31-2)13-20(23)25(21)29/h3-13,15H,14H2,1-2H3
• InChI Key: UOBQJTOORYJOLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC4=CC=CC=C4F
• Molecular Formula: C25H20FNO4
• Molecular Weight: 417.4 g/mol

Description

This compound is a quinolinone derivative. Quinolinones are a type of heterocyclic compound, which means they contain atoms of at least two different elements in a cyclic structure. In this case, the compound contains carbon, hydrogen, oxygen, and nitrogen atoms. The presence of the methoxy and fluorophenyl groups could potentially give this compound unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the quinolinone core, with the methoxy and fluorophenyl groups attached at specific positions. The exact structure would depend on the positions of these groups on the quinolinone core.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview

This compound’s unique structure combines a quinoline core with fluorine and methoxy substituents. Researchers have explored its potential as a drug candidate due to its diverse pharmacological activities.

Subsections

Anticancer Properties:
Anti-Inflammatory Effects:
Antimicrobial Activity:

Material Science and Organic Electronics

Overview

The electron-rich quinolinone scaffold makes this compound interesting for material science applications.

Subsections

Organic Semiconductors:
Photovoltaic Devices:

Computational Chemistry and Molecular Modeling

Overview

Use computational methods to understand its structure-activity relationships and predict its behavior.

Subsections

Quantum Chemical Calculations:
Docking Studies:

Agrochemicals and Pest Control

Overview

Evaluate its pesticidal properties and potential agricultural applications.

Subsections

Insecticidal Activity:
Herbicidal Potential:

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological systems. Unfortunately, without specific studies or literature, it’s difficult to provide a detailed analysis of the potential mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific studies or literature, it’s difficult to provide a detailed analysis of the potential safety and hazards.